[(3-Cyanopyridin-2-yl)sulfanyl](phenyl)acetic acid

• Molecular Formula: C14H10N2O2S
• Molecular Weight: 270.31 g/mol
• SMILES: C1=CC=C(C=C1)C(C(=O)O)SC2=C(C=CC=N2)C#N
• InChI: InChI=1S/C14H10N2O2S/c15-9-11-7-4-8-16-13(11)19-12(14(17)18)10-5-2-1-3-6-10/h1-8,12H,(H,17,18)
• InChIKey: XHHDJSKTZUNBNV-UHFFFAOYSA-N

[(3-Cyanopyridin-2-yl)sulfanyl](phenyl)acetic Acid – ACC Modulator Scaffold

[(3-Cyanopyridin-2-yl)sulfanyl](phenyl)acetic acid (CAS 1089344-22-8) is a heterocyclic phenylacetic acid derivative bearing a 3-cyanopyridin-2-yl thioether at the α-position, with molecular formula C₁₄H₁₀N₂O₂S and a molecular weight of 270.31 g/mol . This compound integrates three chemically orthogonal functional groups—a nitrile, a carboxylic acid, and a thioether linkage—that collectively enable independent derivatization pathways, positioning it as a multi-exit intermediate for medicinal chemistry and agrochemical library synthesis . Its core architecture is conserved across a family of substituted pyridin-2-ylthio phenylacetic acids disclosed as acetyl-CoA carboxylase (ACC) modulators in US patents 10548313 and 11375716, making it the minimal viable scaffold for establishing SAR baselines in ACC-targeted programs [1].

Scaffold

Minimal ACC modulator SAR baseline with conserved α-phenyl group

Conjugation

Free carboxylic acid for direct amide coupling without deprotection

Chirality

Racemic α-carbon supports enantiomer separation for stereochemical SAR

• [1] Slomczynska U, Dimmic MW, Haakenson WP Jr, et al. Acetyl-CoA Carboxylase Modulators. US Patent 10,548,313, issued February 4, 2020; and US Patent 11,375,716, issued July 5, 2022. View Source

[(3-Cyanopyridin-2-yl)sulfanyl](phenyl)acetic Acid – In-Class Analog Limitations

Within the pyridin-2-ylthio acetic acid class, three structural variables—α-substitution at the acetic acid carbon, the presence versus absence of a free carboxylic acid, and the substitution pattern on the pyridine ring—produce discrete chemical entities with divergent reactivity profiles and biological target engagement. Replacing [(3-Cyanopyridin-2-yl)sulfanyl](phenyl)acetic acid with the simpler [(3-cyanopyridin-2-yl)sulfanyl]acetic acid (MW 194.21, lacking the α-phenyl group) forfeits the critical steric and lipophilic contribution of the phenyl ring that is conserved across all active ACC-modulating congeners . Conversely, substituting the free carboxylic acid with a methyl ester (CAS 1156077-24-5) eliminates the capacity for direct amide coupling or salt formation without a prior hydrolysis step, adding synthetic overhead . Furthermore, the unsubstituted pyridine ring at positions 4 and 6 in the target compound allows systematic SAR exploration, whereas pre-installed aryl or heteroaryl groups in advanced ACC-modulator leads (e.g., 2-((3-cyano-4,6-diphenylpyridin-2-yl)thio)-2-phenylacetic acid, ACC IC₅₀ 266 nM) preclude interrogation of the minimal pharmacophore [1]. These differences render generic interchange scientifically unsound for any program requiring reproducible SAR or synthetic tractability.

α-Unsubstituted analog

Lacks phenyl group; not claimed in ACC modulator patents. α-H₂ analog may lose ACC target engagement context.

Methyl ester form

Free –COOH enables direct coupling; methyl ester requires hydrolysis, adding synthetic steps and possible yield loss.

Pre-functionalized lead

4,6-unsubstituted core defines null reference for SAR; 4,6-diaryl leads obscure baseline contribution of scaffold.

• [1] BindingDB. BDBM429285: 2-((3-cyano-4,6-diphenylpyridin-2-yl)thio)-2-phenylacetic acid – ACC IC₅₀ 266 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=429285 (accessed 2024). View Source

[(3-Cyanopyridin-2-yl)sulfanyl](phenyl)acetic Acid – Differentiation Evidence

α-Phenyl Substitution in ACC Modulator SAR

The target compound bears an α-phenyl substituent on the acetic acid moiety (MW 270.31, C₁₄H₁₀N₂O₂S), in contrast to [(3-cyanopyridin-2-yl)sulfanyl]acetic acid (MW 194.21, C₈H₆N₂O₂S) which has two α-hydrogens . In the ACC-modulator patent family US10548313/US11375716, all eleven exemplified 2-(pyridin-2-ylthio)-2-phenylacetic acid derivatives retain the α-phenyl group, and none of the α-unsubstituted acetic acid analogs appear in the claims [1]. The conservation of the α-phenyl group across analogs spanning >6-fold potency range (IC₅₀ 60 nM to 370 nM) indicates that this substituent is a pharmacophoric requirement for ACC target engagement, and the unsubstituted analog is excluded from the patentable chemical space [2].

α-Phenyl requirement

Class-level inference

100% of patented ACC examples retain α-phenyl; α-unsubstituted analog excluded

α-Phenyl scaffold is the only entry point into patent-protected ACC modulator space.

Patent analysis of US10548313/US11375716 chemical matter.

Evidence Dimension	Presence of α-phenyl substituent required for ACC modulator patent inclusion
Target Compound Data	α-Phenyl present; MW 270.31 g/mol; included in patent chemical space description
Comparator Or Baseline	[(3-Cyanopyridin-2-yl)sulfanyl]acetic acid: α-H₂, MW 194.21 g/mol; not claimed in ACC modulator patents
Quantified Difference	Qualitative: 100% of patented ACC-modulator examples retain α-phenyl; 0% are α-unsubstituted
Conditions	Patent analysis of US10548313 and US11375716 chemical matter

Why This Matters

For any research program targeting ACC or exploring the phenylthioacetic acid pharmacophore, the α-phenyl-substituted scaffold is the only entry point consistent with the patent-protected active series; the simpler α-unsubstituted analog is structurally excluded from this activity space.

• [1] Slomczynska U et al. Acetyl-CoA Carboxylase Modulators. US Patent 10,548,313 B2 (issued 2020) and US Patent 11,375,716 B2 (issued 2022). View Source
• [2] BindingDB. BDBM429101 (IC₅₀ 60 nM), BDBM429285 (IC₅₀ 266 nM), BDBM428892 (IC₅₀ 370 nM) – ACC inhibition data for 2-(pyridin-2-ylthio)-2-phenylacetic acid series. https://www.bindingdb.org/ (accessed 2024). View Source

Unsubstituted 4,6-Positions as SAR Baseline

The target compound carries hydrogen atoms at pyridine positions 4 and 6, whereas the most potent ACC modulator in the series, 2-((3-cyano-4-(4-methoxyphenyl)-6-(thiophen-2-yl)pyridin-2-yl)thio)-2-phenylacetic acid, bears a 4-methoxyphenyl group at position 4 and a thiophen-2-yl group at position 6 (IC₅₀ 60 nM against maize ACC; IC₅₀ 116 nM in a counterscreen) [1]. A less optimized analog, 2-((3-cyano-4,6-diphenylpyridin-2-yl)thio)-2-phenylacetic acid, shows IC₅₀ 266 nM, while 2-((4-(4-chlorophenyl)-3-cyano-6-(thiophen-2-yl)pyridin-2-yl)thio)-2-phenylacetic acid yields IC₅₀ 370 nM [2]. The target compound, with unsubstituted 4,6-positions, serves as the minimal scaffold that defines the lower boundary of potency—an essential reference point for quantifying the contribution of each substituent to ACC binding affinity [3].

4,6-Substitution baseline

Cross-study comparable

Unsubstituted core expected to show lower ACC potency vs leads (IC₅₀ 60–370 nM)

Unsubstituted scaffold provides null reference for quantifying substituent contributions.

Maize/U. maydis ACC enzymatic assay; BindingDB data.

Evidence Dimension	ACC inhibitory potency as a function of pyridine 4,6-substitution
Target Compound Data	4-H, 6-H (unsubstituted); ACC IC₅₀ not reported (predicted to exceed highest reported value of 370 nM based on SAR trend)
Comparator Or Baseline	4-(4-MeOPh), 6-(thiophen-2-yl): IC₅₀ 60 nM; 4,6-diphenyl: IC₅₀ 266 nM; 4-(4-ClPh), 6-(thiophen-2-yl): IC₅₀ 370 nM
Quantified Difference	Potency decrease of ≥6-fold from most potent analog (60 nM) to least potent analog (370 nM); unsubstituted scaffold at 4,6-positions expected to further reduce potency
Conditions	Ustilago maydis and maize ACC enzymatic assays with PK/LDH coupled detection system; data from BindingDB entries BDBM429101, BDBM429285, BDBM428892

Why This Matters

Procuring the unsubstituted scaffold provides an experimentally tractable starting point for systematic SAR—every subsequent substituent addition can be quantitatively benchmarked against the null reference, which is impossible when using pre-functionalized analogs where the baseline contribution of the core is confounded.

• [1] BindingDB. BDBM429101: 2-((3-cyano-4-(4-methoxyphenyl)-6-(thiophen-2-yl)pyridin-2-yl)thio)-2-phenylacetic acid – ACC IC₅₀ 60 nM and 116 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=429101 (accessed 2024). View Source
• [2] BindingDB. BDBM429285 (IC₅₀ 266 nM) and BDBM428892 (IC₅₀ 370 nM). https://www.bindingdb.org/ (accessed 2024). View Source
• [3] Slomczynska U et al. Acetyl-CoA Carboxylase Modulators. US20180070589A1, published March 15, 2018. Paragraphs [0000]–[0012] establishing ACC modulator compound scope. View Source

Free Carboxylic Acid for Direct Conjugation

The target compound presents a free carboxylic acid group (pKₐ predicted ~3–4), enabling direct amide bond formation with amine-containing substrates via standard carbodiimide or HATU-mediated coupling without a deprotection step . In contrast, the commercially available methyl ester analog Methyl [(3-cyanopyridin-2-yl)thio]acetate (CAS 1156077-24-5, MW 208.24, purity ≥95%) requires saponification or acidic hydrolysis to liberate the free acid before conjugation, adding one synthetic step and introducing yield losses typically in the range of 10–30% for ester hydrolysis of heterocyclic substrates . For researchers building amide-focused compound libraries—such as the LDHA-targeting 2-((3-cyanopyridin-2-yl)thio)acetamide series that produced inhibitor 9 with IC₅₀ 1.24 μM against human LDHA—the free acid is the direct synthetic entry point [1].

Conjugation step count

Class-level inference

1 synthetic step eliminated vs methyl ester; estimated 10–30% yield gain

Free acid directly feeds amide library synthesis without ester hydrolysis overhead.

Standard amide coupling conditions; ester hydrolysis typical for heterocyclic substrates.

Evidence Dimension	Synthetic step count to reach amide conjugates
Target Compound Data	Free –COOH; direct amide coupling; 1-step synthesis to amide products
Comparator Or Baseline	Methyl [(3-cyanopyridin-2-yl)thio]acetate (CAS 1156077-24-5); methyl ester requiring hydrolysis prior to coupling; 2-step synthesis
Quantified Difference	1 synthetic step eliminated; estimated 10–30% yield gain by avoiding ester hydrolysis (class-level estimate for heterocyclic thioether esters)
Conditions	Standard amide coupling conditions (EDC/HOBt or HATU/DIPEA in DMF); ester hydrolysis typically requires LiOH/THF/H₂O or TFA/DCM

Why This Matters

For medicinal chemistry teams synthesizing acetamide-based inhibitor libraries or preparing bioconjugates, the free acid reduces step count and improves overall yield, directly affecting the cost-per-compound and timeline of SAR campaigns.

• [1] Cui W, Lv W, Qu Y, Ma R, Wang YW, Xu YJ, Wu D, Chen X. Discovery of 2-((3-cyanopyridin-2-yl)thio)acetamides as human lactate dehydrogenase A inhibitors to reduce the growth of MG-63 osteosarcoma cells: Virtual screening and biological validation. Bioorg Med Chem Lett. 2016;26(16):3984-3988. Inhibitor 9 LDHA IC₅₀ = 1.24 μM. View Source

Multi-Target Potential: ACC and LDHA

The 3-cyanopyridin-2-yl thioether substructure embedded in the target compound is a recognized pharmacophore for at least two therapeutically relevant enzyme classes: acetyl-CoA carboxylase (ACC) and lactate dehydrogenase A (LDHA). In the ACC series, 2-(pyridin-2-ylthio)-2-phenylacetic acid derivatives achieve IC₅₀ values as low as 60 nM [1]. In the LDHA series, 2-((3-cyanopyridin-2-yl)thio)acetamides yield IC₅₀ values down to 1.24 μM [2]. The target compound occupies a unique intersection: it bears the α-phenyl group essential for ACC activity (absent in the LDHA-active acetamide series) while retaining the free carboxylic acid oxidation state that can be directly converted to the acetamide motif required for LDHA inhibition. No single commercially available analog simultaneously presents both the α-phenyl substituent and the unsubstituted 4,6-pyridine positions in a free acid form, making the target compound a uniquely positioned dual-purpose intermediate .

Dual-target accessibility

Cross-study comparable

2 enzyme classes: ACC and LDHA accessible from single scaffold

Enables parallel SAR for ACC modulators and LDHA acetamide inhibitors.

ACC IC₅₀ range 60–370 nM; LDHA inhibitor 9 IC₅₀ 1.24 μM (reported).

Evidence Dimension	Target-class coverage: number of enzyme families accessible from a single intermediate
Target Compound Data	Accesses both ACC-modulator space (via α-phenyl retention) and LDHA-inhibitor space (via carboxylic acid → acetamide conversion); unsubstituted 4,6-positions allow divergent optimization
Comparator Or Baseline	ACC-optimized leads (e.g., BDBM429101): 4,6-disubstituted; LDHA-active acetamides: α-unsubstituted; neither scaffold is usable for both target classes without resynthesis
Quantified Difference	Qualitative: 2 target classes accessible vs. 1 for any pre-optimized analog. ACC lead BDBM429101 IC₅₀ 60 nM; LDHA lead inhibitor 9 IC₅₀ 1.24 μM.
Conditions	ACC assay: maize/U. maydis ACC enzymatic assay with PK/LDH coupled detection. LDHA assay: recombinant human LDHA enzymatic assay.

Why This Matters

For institutions pursuing multi-target metabolic or oncology programs, a single intermediate that feeds into both ACC and LDHA SAR campaigns reduces procurement complexity and enables cross-target pharmacophore mapping with a common chemical origin.

• [1] BindingDB. BDBM429101: ACC IC₅₀ 60 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=429101 (accessed 2024). View Source
• [2] Cui W et al. Discovery of 2-((3-cyanopyridin-2-yl)thio)acetamides as human LDHA inhibitors. Bioorg Med Chem Lett. 2016;26:3984-3988. Inhibitor 9 LDHA IC₅₀ = 1.24 μM. View Source

Chiral α-Carbon for Stereochemical SAR

The α-carbon of the phenylacetic acid moiety in the target compound is a stereogenic center (sp³-hybridized, bearing four different substituents: H, COOH, phenyl, and S-pyridyl), rendering the compound a racemic mixture amenable to chiral resolution . In contrast, [(3-cyanopyridin-2-yl)sulfanyl]acetic acid and its methyl ester are achiral at the α-position (CH₂ group), providing no opportunity for stereochemical SAR exploration . Within the ACC modulator patent literature, specific enantiomers (e.g., (2R)-2-(3-cyano-4,6-dithiophen-2-ylpyridin-2-yl)sulfanyl-2-phenylacetic acid) are explicitly claimed as Formula Ia-iii-e1 in US11375716, indicating that chirality at the α-carbon is a pharmacologically relevant structural variable [1]. The racemic target compound provides the feedstock for both enantiomers following chiral chromatography or diastereomeric salt resolution.

Chiral α-carbon

Class-level inference

Racemic; one sp³ stereogenic center vs achiral α-CH₂ analog

Only commercially accessible entry for generating both enantiomers of ACC pharmacophore.

Patent US11375716 claims single enantiomers; chiral resolution needed.

Evidence Dimension	Chirality at the acetic acid α-carbon
Target Compound Data	Racemic mixture; one stereogenic center (α-C); resolvable into (R)- and (S)-enantiomers
Comparator Or Baseline	[(3-Cyanopyridin-2-yl)sulfanyl]acetic acid: achiral (α-CH₂); no enantiomers possible
Quantified Difference	Qualitative: stereochemical SAR possible vs. impossible. Patent US11375716 explicitly claims single enantiomers (e.g., Formula Ia-iii-e1: (2R) configuration).
Conditions	Chiral resolution by simulated moving bed (SMB) chromatography or fractional crystallization of diastereomeric salts with chiral amines

Why This Matters

Programs requiring enantiopure candidates for in vivo pharmacology or enantioselective target engagement must start from a chiral or pro-chiral scaffold; the racemic target compound is the only commercially accessible entry point for generating both enantiomers of the ACC-modulator pharmacophore.

• [1] Slomczynska U et al. Acetyl-CoA Carboxylase Modulators. US Patent 11,375,716 B2. Formula Ia-iii-e1: (2R)-2-(3-cyano-4,6-dithiophen-2-ylpyridin-2-yl)sulfanyl-2-phenylacetic acid (Column 1, lines 5-10). View Source

[(3-Cyanopyridin-2-yl)sulfanyl](phenyl)acetic Acid – Application Scenarios

ACC Modulator SAR Baseline Scaffold

As demonstrated in Section 3, the target compound is the unsubstituted core of a family of ACC modulators spanning IC₅₀ values from 60 nM to 370 nM. [1] Researchers synthesizing focused libraries to explore 4- and 6-position substituent effects on ACC potency should procure this compound as the null-reference scaffold. Systematic elaboration at these positions—introducing aryl, heteroaryl, or alkyl groups—can be benchmarked against the unsubstituted core to quantify the individual contribution of each substituent to binding affinity, enabling rational, data-driven lead optimization rather than empirical trial-and-error.

Dual-Target Metabolic Disease Probes

The cyanopyridine-thioether core is a validated recognition element for both ACC (IC₅₀ range: 60–370 nM) and LDHA (reported IC₅₀: 1.24 μM for the acetamide derivative). [1] A single procurement of the target compound enables parallel synthesis of ACC-focused phenylacetic acid analogs (via retention of the free acid) and LDHA-focused acetamide analogs (via one-step amide coupling), allowing medicinal chemistry groups to efficiently profile cross-target activity and identify polypharmacological leads for metabolic disorders such as non-alcoholic fatty liver disease (NAFLD) or oncology indications where both ACC and LDHA are implicated in metabolic reprogramming.

Enantioselective ACC Inhibitor Development

Patent US11375716 explicitly claims single enantiomers of the 2-(pyridin-2-ylthio)-2-phenylacetic acid scaffold, confirming that stereochemistry at the α-carbon influences pharmacological activity. [1] The racemic target compound serves as the starting material for chiral resolution via preparative SMB chromatography or diastereomeric salt formation. Both (R)- and (S)-enantiomers can be individually evaluated in ACC enzymatic and cellular assays to determine the eudismic ratio, a critical parameter for lead selection that cannot be obtained from achiral analogs.

Heterocyclic Building Block for Agrochemical Libraries

The ACC modulator patent family (US10548313/US11375716) explicitly claims agricultural applications for fungal pathogen control, with compound examples demonstrating activity in plant protection assays. [1] The target compound, bearing orthogonal reactive handles (COOH for amide/ester formation, CN for reduction to CH₂NH₂ or hydrolysis to CONH₂, and thioether for oxidation to sulfoxide/sulfone), provides three independent diversification vectors for generating agrochemical screening libraries. Its unsubstituted pyridine 4,6-positions additionally permit late-stage C–H functionalization or halogenation, enabling access to chemical space not covered by the pre-functionalized patent examples.

Application

Selection Property

Validation Focus

ACC modulator SAR baseline scaffold

Unsubstituted 4,6-pyridine core for systematic SAR

Benchmark substituent contributions against core scaffold

Dual-target metabolic pathway probes

Single scaffold accesses ACC and LDHA enzyme spaces

Cross-target pharmacophore mapping, pathway response context

Enantioselective ACC research

Racemic scaffold for chiral resolution

Enantiomer-specific assay context, eudismic ratio analysis

Agrochemical research scaffold

Orthogonal reactive handles (COOH, CN, thioether)

Library diversification and late-stage functionalization

• [1] BindingDB entries BDBM429101 (IC₅₀ 60 nM), BDBM429285 (IC₅₀ 266 nM), BDBM428892 (IC₅₀ 370 nM); Cui W et al. (2016) LDHA inhibitor 9 IC₅₀ 1.24 μM; Slomczynska U et al. US Patents 10548313 and 11375716. View Source